Cas no 175278-44-1 (4-(Benzylthio)-3-nitrobenzaldehyde)

• Product Name: 4-(Benzylthio)-3-nitrobenzaldehyde
• CAS No: 175278-44-1
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• MDL: MFCD00173710
• CID: 133767
• PubChem ID: 2801619
• Update Time: 2025-04-19

4-(Benzylthio)-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-nitro-4-[(phenylmethyl)thio]-
• 4-(Benzylsulfanyl)-3-nitrobenzenecarbaldehyde
• 4-(benzylthio)-3-nitrobenzaldehyde
• 4-benzylsulfanyl-3-nitrobenzaldehyde
• J-513652
• Benzaldehyde, 3-nitro-4-[(phenylmethyl)thio]-
• JS-090C
• CS-0328505
• MFCD00173710
• 4-Benzylthio-3-nitrobenzaldehyde
• A812061
• 4-(benzylsulfanyl)-3-nitrobenzaldehyde
• SCHEMBL13220796
• FT-0616700
• 175278-44-1
• AKOS005072984
• DTXSID30384289
• DB-017667
• 4-(Benzylthio)-3-nitrobenzaldehyde

• MDL： MFCD00173710
• Inchi： 1S/C14H11NO3S/c16-9-12-6-7-14(13(8-12)15(17)18)19-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： UIXPQYSMFXQEMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=O)=CC=1[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.04600
• Monoisotopic Mass: 273.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.32
• Melting Point: 170-172
• Boiling Point: 432.9°Cat760mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.651
• PSA: 88.19000
• LogP: 4.22280

4-(Benzylthio)-3-nitrobenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)